Cas no 22724-20-5 (4-Pyrimidinecarboxaldehyde,5-bromo-1,2,3,6-tetrahydro-2,6-dioxo-)

• Product Name: 4-Pyrimidinecarboxaldehyde,5-bromo-1,2,3,6-tetrahydro-2,6-dioxo-
• CAS No: 22724-20-5
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• CID: 277385
• PubChem ID: 290408
• Update Time: 2025-04-19

4-Pyrimidinecarboxaldehyde,5-bromo-1,2,3,6-tetrahydro-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,5-bromo-1,2,3,6-tetrahydro-2,6-dioxo-
• 5-bromo-2,4-dioxo-1H-pyrimidine-6-carbaldehyde
• 5-bromo-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
• 5-bromo-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde
• 5-Bromorotaldehyd
• 5-Bromuracil-4-carbaldehyd
• AC1L6DS2
• AC1Q6BJX
• AG-K-66746
• AR-1G7379
• CTK4F0037
• NSC153726
• 22724-20-5
• DTXSID10302805
• NSC-153726

• Inchi： 1S/C5H3BrN2O3/c6-3-2(1-9)7-5(11)8-4(3)10/h1H,(H2,7,8,10,11)
• InChI Key： XKLRLKRKDKRUEU-UHFFFAOYSA-N
• SMILES： BrC1C(NC(NC=1C=O)=O)=O

Computed Properties

• Exact Mass: 217.93269
• Monoisotopic Mass: 217.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 2.152
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.701
• PSA: 75.27
• LogP: -0.36180